Cas no 141679-58-5 (4-Isoxazolecarboxylic acid, pentyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, pentyl ester
• CAS No: 141679-58-5
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 3730908
• PubChem ID: 85642892
• Update Time: 2025-04-22

4-Isoxazolecarboxylic acid, pentyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, pentyl ester
• DTXSID001307774
• Pentyl 4-isoxazolecarboxylate
• 141679-58-5

• Inchi： 1S/C9H13NO3/c1-2-3-4-5-12-9(11)8-6-10-13-7-8/h6-7H,2-5H2,1H3
• InChI Key： KLABSEQOSFQYKM-UHFFFAOYSA-N
• SMILES： O1C=C(C(OCCCCC)=O)C=N1

Computed Properties

• Exact Mass: 183.08954328Da
• Monoisotopic Mass: 183.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų